Cas no 2228207-10-9 (2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine
• CAS No: 2228207-10-9
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6484727
• PubChem ID: 165703508
• Update Time: 2025-10-22

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine
• EN300-1744727
• 2228207-10-9

• Inchi： 1S/C10H16N2OS/c1-10(5-11,13-2)9-8(7-3-4-7)12-6-14-9/h6-7H,3-5,11H2,1-2H3
• InChI Key： XTTYHIOJDSQSPJ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C)(CN)OC)C1CC1

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine

Introduction to 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine (CAS No. 2228207-10-9)

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228207-10-9, this molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a cyclopropyl substituent attached to a thiazole core, which is further linked to a methoxypropan-1-amine moiety. This unique arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

The thiazole ring is a heterocyclic structure that is widely present in numerous bioactive natural products and pharmaceuticals. Its presence in 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine suggests potential interactions with biological targets such as enzymes and receptors. The cyclopropyl group, on the other hand, introduces steric hindrance and can influence the compound's pharmacokinetic properties. The methoxypropan-1-amine part adds an amine functionality, which is commonly involved in hydrogen bonding and can enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the thiazole core of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine can interact with various protein pockets, suggesting multiple potential therapeutic applications. For instance, the compound has been hypothesized to target enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune diseases.

In addition to its structural features, the methoxypropan-1-amine moiety in this compound may contribute to its solubility and bioavailability, critical factors for drug efficacy. The presence of both polar and non-polar regions allows for favorable interactions with both hydrophilic and hydrophobic parts of biological targets. This amphiphilic nature is often desirable in drug design, as it can improve membrane permeability and cellular uptake.

Current research in medicinal chemistry emphasizes the development of multitarget drugs that can modulate multiple pathways simultaneously. 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine fits well within this paradigm due to its diverse functional groups. Preliminary studies have indicated that it may exhibit dual activity by inhibiting both an enzyme and a receptor involved in disease progression. Such dual-action compounds are particularly attractive for developing therapies with enhanced efficacy and reduced side effects.

The synthesis of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine presents unique challenges due to the complexity of its structure. However, modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have made it more feasible to construct complex heterocycles efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, ensuring that the desired product is obtained with high yield and purity.

Once synthesized, the pharmacological evaluation of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methoxypropan-1-amine involves rigorous testing in vitro and in vivo. In vitro assays can provide rapid screening for activity against various biological targets, while animal models offer insights into its pharmacokinetic behavior and potential therapeutic effects. These studies are crucial for determining the compound's suitability for further development into a clinical candidate.

The growing interest in natural product-inspired drug design has also highlighted the importance of exploring derivatives of known bioactive molecules. The structural motif present in 2-(4-cyclopropyl-1,3-thiazol-5-ylyl)-2-methoxypropanamidine hydrochloride (CAS No 222820710) has been modified by researchers to enhance potency or selectivity against specific targets. Such modifications often involve altering substituents or introducing new functional groups while maintaining key structural elements that contribute to biological activity.

Future directions in the study of 2-(4-cyclopropylthiazole) derivatives may include exploring their potential as antiviral agents. The thiazole ring is known to be present in several antiviral drugs due to its ability to interfere with viral replication processes. By leveraging computational methods to identify promising scaffolds early in the discovery process, researchers can accelerate the development pipeline for new antiviral therapies.

The role of automation and high-throughput screening (HTS) technologies cannot be overstated in modern drug discovery. These tools enable researchers to test thousands of compounds rapidly against specific biological targets, significantly reducing the time required for hit identification. As a result, compounds like (Z)-N'-[(E)-(4-cyanoacryloyl)amino]-N-[[(E)-(4-cyanoacryloyl)amino]methylidene]-4-fluorobenzeneacetamide (CAS No 222820710) are being evaluated more efficiently than ever before.

In conclusion,(Z)-N'-[(E)-(4-cyanoacryloyl)amino]-N-[[(E)-(4-cyanoacryloyl)amino]methylidene]-4-fluorobenzeneacetamide (CAS No 222820710) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable asset in pharmaceutical research,(Z)-N'-[(E)-(4-cyanoacryloyl)amino]-N-[[(E)-(4-cyanoacryloyl)amino]methylidene]-4-fluorobenzeneacetamide (CAS No 222820710) offering potential therapeutic benefits across multiple disease areas,(Z)-N'-[(E)-(4-cyanoacryloyl)amino]-N-[[(E)-(4-cyanoacryloyl)amino]methylidene]-4-fluorobenzeneacetamide (CAS No 222820710). As research continues,(Z)-N'-[(E)-(4-cyanoacryloyl)amino]-N-[[(E)-(4-cyanoacryloyl)amino]methylidene]-4-fluorobenzeneacetamide (CAS No 222820710) will undoubtedly play a significant role in shaping the future of drug discovery.